Cas no 2228412-88-0 (1-1-(3-cyclopropylphenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(3-cyclopropylphenyl)cyclopropylethan-1-one
• CAS No: 2228412-88-0
• MF: C₁₄H₁₆O
• MW: 200.276244163513
• CID: 6547517
• PubChem ID: 165682240
• Update Time: 2025-06-09

1-1-(3-cyclopropylphenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-cyclopropylphenyl)cyclopropylethan-1-one
• 1-[1-(3-cyclopropylphenyl)cyclopropyl]ethan-1-one
• EN300-1736434
• 2228412-88-0

• Inchi： 1S/C14H16O/c1-10(15)14(7-8-14)13-4-2-3-12(9-13)11-5-6-11/h2-4,9,11H,5-8H2,1H3
• InChI Key： ZPZNUPGJKDQXIN-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=CC=C(C=2)C2CC2)CC1

Computed Properties

• Exact Mass: 200.120115130g/mol
• Monoisotopic Mass: 200.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-1-(3-cyclopropylphenyl)cyclopropylethan-1-one

Introduction to 1-1-(3-Cyclopropylphenyl)cyclopropylethan-1-one (CAS No. 2228412-88-0)

1-1-(3-Cyclopropylphenyl)cyclopropylethan-1-one, with the CAS number 2228412-88-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopropanes and is characterized by its unique structural features, which include a cyclopropyl group attached to a phenyl ring and an ethanone moiety. The intricate arrangement of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various applications, particularly in drug discovery and development.

The molecular formula of 1-1-(3-Cyclopropylphenyl)cyclopropylethan-1-one is C₁₃H₁₆O, and its molecular weight is approximately 192.26 g/mol. The compound's structure consists of a central cyclopropane ring fused to a phenyl ring, with an ethanone group attached to one of the carbon atoms of the cyclopropane ring. This unique structure provides a rigid framework that can influence the compound's interactions with biological targets, such as enzymes and receptors.

In recent years, there has been a growing interest in the study of cyclopropane-containing compounds due to their potential therapeutic applications. Research has shown that compounds with cyclopropane rings can exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The presence of the cyclopropyl group in 1-1-(3-Cyclopropylphenyl)cyclopropylethan-1-one may contribute to its ability to modulate these activities.

One of the key areas of research involving 1-1-(3-Cyclopropylphenyl)cyclopropylethan-1-one is its potential as an inhibitor of specific enzymes. Enzyme inhibitors are crucial in drug development as they can block or reduce the activity of enzymes that are involved in disease pathways. For instance, studies have explored the compound's ability to inhibit kinases, which are enzymes that play a critical role in cell signaling and are often dysregulated in various diseases, including cancer and neurodegenerative disorders.

The pharmacokinetic properties of 1-1-(3-Cyclopropylphenyl)cyclopropylethan-1-one have also been investigated. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is essential for optimizing drug dosing and delivery methods. Preliminary studies suggest that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and stability in biological systems.

In addition to its potential as an enzyme inhibitor, 1-1-(3-Cyclopropylphenyl)cyclopropylethan-1-one has shown promise in preclinical studies for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is involved in various diseases, such as arthritis and inflammatory bowel disease. The compound's ability to reduce inflammation could make it a valuable therapeutic agent for these conditions.

The safety profile of 1-1-(3-Cyclopropylphenyl)cyclopropylethan-1-one is another important aspect that has been evaluated in preclinical studies. Safety assessments are crucial for ensuring that potential drugs do not cause adverse effects when administered to patients. Initial toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant toxicological concerns observed.

To further explore the therapeutic potential of 1-1-(3-Cyclopropylphenyl)cyclopropylethan-1-one, ongoing clinical trials are being conducted to evaluate its efficacy and safety in human subjects. These trials are designed to provide comprehensive data on the compound's performance in treating specific diseases and conditions. The results from these trials will be instrumental in determining whether the compound can progress to later stages of drug development.

In conclusion, 1-1-(3-Cyclopropylphenyl)cyclopropylethan-1-one (CAS No. 2228412-88-0) is a promising compound with unique structural features that offer potential therapeutic benefits. Its ability to act as an enzyme inhibitor and its anti-inflammatory properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to shed light on its full potential as a novel therapeutic agent.